Cas no 1805424-05-8 (3-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-2-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-2-carboxaldehyde
• CAS No: 1805424-05-8
• MF: C₈H₇F₂IN₂O
• MW: 312.055260896683
• CID: 4894691
• Update Time: 2025-06-14

3-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-2-carboxaldehyde

• Inchi： 1S/C8H7F2IN2O/c9-8(10)7-4(1-12)6(3-14)13-2-5(7)11/h2-3,8H,1,12H2
• InChI Key： XOIHEKFVPZVPME-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=O)C(CN)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 0.8
• Topological Polar Surface Area: 56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 3-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-2-carboxaldehyde

Recent Advances in the Study of 3-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-2-carboxaldehyde (CAS: 1805424-05-8)

The compound 3-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-2-carboxaldehyde (CAS: 1805424-05-8) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This heterocyclic aldehyde derivative has attracted significant attention due to its unique structural features, including the presence of difluoromethyl and iodo substituents, which offer interesting possibilities for further functionalization and biological activity modulation.

Recent studies have focused on the synthetic applications of this compound as a key intermediate in the preparation of various biologically active molecules. The presence of multiple reactive sites - the aminomethyl group, the aldehyde functionality, and the iodo substituent - makes it particularly valuable for constructing complex molecular architectures through sequential coupling reactions. Several research groups have reported its use in palladium-catalyzed cross-coupling reactions, particularly in the synthesis of kinase inhibitors and other therapeutic agents.

In the field of oncology research, derivatives of 3-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-2-carboxaldehyde have shown promising activity against various cancer cell lines. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that structural analogs of this compound exhibited potent inhibitory effects against Bruton's tyrosine kinase (BTK), with IC50 values in the low nanomolar range. The difluoromethyl group was found to play a crucial role in enhancing metabolic stability and improving pharmacokinetic properties.

The compound has also been investigated as a precursor for the synthesis of positron emission tomography (PET) tracers. Researchers have utilized the iodo substituent for radioiodination, creating potential diagnostic agents for neurological disorders. The aldehyde functionality allows for subsequent conjugation with various targeting moieties, making it a versatile building block for radiopharmaceutical development.

From a chemical biology perspective, recent work has explored the use of this compound in the development of covalent inhibitors. The aldehyde group can form reversible covalent bonds with nucleophilic residues in enzyme active sites, while the aminomethyl group provides a handle for additional modifications. This dual functionality has been exploited in the design of selective protease inhibitors with improved target residence times.

Current challenges in working with this compound include its stability under certain reaction conditions and the need for optimized purification methods. Recent advances in flow chemistry have addressed some of these issues, allowing for more efficient handling of this sensitive intermediate. Future research directions are likely to focus on expanding its applications in fragment-based drug discovery and as a platform for diversity-oriented synthesis.

In conclusion, 3-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-2-carboxaldehyde represents a valuable chemical tool with diverse applications in drug discovery and chemical biology. Its unique combination of functional groups offers multiple avenues for structural elaboration, making it particularly attractive for the development of novel therapeutic agents and molecular probes. As synthetic methodologies continue to advance, we anticipate seeing more innovative applications of this compound in the coming years.